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Compound of Interest

Ethyl 2-
Compound Name:
hydroxycyclopentanecarboxylate

Cat. No. B1347620

For researchers and professionals in drug development, the proper disposal of chemical waste
is a critical component of laboratory safety and environmental responsibility. Ethyl 2-
hydroxycyclopentanecarboxylate, a common reagent in organic synthesis, requires careful
handling and adherence to specific disposal protocols to mitigate potential hazards. This guide
provides essential safety information and a detailed operational plan for its proper disposal.

Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Ethyl 2-
hydroxycyclopentanecarboxylate with appropriate personal protective equipment (PPE).
This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should be
conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any
vapors.

Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) with detailed quantitative disposal limits for
Ethyl 2-hydroxycyclopentanecarboxylate (CAS No. 54972-10-0) is not readily available in
public domains, information for structurally similar compounds provides valuable guidance. The
following table summarizes key hazard and physical property data that informs safe disposal
practices.
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Property Value Source
GHS Hazard Statement H302: Harmful if swallowed [1]
Molecular Formula C8H1403 [11[2][3][4]
Molecular Weight ~158.20 g/mol [1]
Appearance Colorless liquid [2]

Boiling Point 160-165 °C [2]

- Moderately soluble in water;
Solubility _ [2]
soluble in ether and acetone

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-hydroxycyclopentanecarboxylate should always be carried out in
accordance with local, state, and federal regulations. The following is a general procedural
guide based on best practices for similar chemical compounds.

Step 1: Waste Segregation and Collection

o Small Quantities: For small amounts of residual Ethyl 2-hydroxycyclopentanecarboxylate,
absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[2]

» Waste Container: Place the absorbed material into a clearly labeled, sealed container
suitable for chemical waste. Ensure the container is compatible with the chemical to prevent
any reactions.

e Labeling: The container must be labeled with the full chemical name: "Ethyl 2-
hydroxycyclopentanecarboxylate" and the associated hazards (e.g., "Harmful if
swallowed").

Step 2: Storage Pending Disposal

o Storage Location: Store the sealed waste container in a designated, well-ventilated, and cool
area away from incompatible materials such as strong oxidizing agents.
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e Secondary Containment: It is advisable to use secondary containment to prevent the spread
of material in case of a leak.

Step 3: Professional Waste Disposal

e Engage a Licensed Contractor: The disposal of chemical waste must be handled by a
licensed and certified hazardous waste disposal company. Do not attempt to dispose of this
chemical through standard laboratory drains or as regular solid waste.

e Provide Documentation: Furnish the waste disposal contractor with all available safety
information, including the chemical name, CAS number, and any known hazards.

e Regulatory Compliance: Ensure that the disposal process complies with all institutional and
governmental regulations.

Spill Response

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated. Wearing
appropriate PPE, contain the spill using an inert absorbent material. Collect the contaminated
material and place it in a sealed container for disposal as described above. Do not allow the
spill to enter drains or waterways.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ethyl 2-
hydroxycyclopentanecarboxylate.

Click to download full resolution via product page

Caption: Disposal workflow for Ethyl 2-hydroxycyclopentanecarboxylate.
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By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of Ethyl 2-hydroxycyclopentanecarboxylate, fostering a culture of
safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1347620?utm_src=pdf-body
https://www.benchchem.com/product/b1347620?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/54972-10-0.html
https://www.chemshuttle.com/ethyl-2-hydroxycyclopentanecarboxylate.html
https://007chemicals.com/product/ethyl-2-hydroxycyclopentanecarboxylate-cas-54972-10-0-mfcd02093827/
https://www.echemi.com/products/pd2109121195-ethyl-2-hydroxycyclopentane-1-carboxylate.html
https://www.benchchem.com/product/b1347620#ethyl-2-hydroxycyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1347620#ethyl-2-hydroxycyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1347620#ethyl-2-hydroxycyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b1347620#ethyl-2-hydroxycyclopentanecarboxylate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347620?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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